Cas no 923562-84-9 (1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-)

1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]- structure
923562-84-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-
CAS No:923562-84-9
MF:C13H10BrN3
MW:288.142601490021
CID:4323477
PubChem ID:59593271
Update Time:2025-04-24

1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-
    • BVDRCTGOWORXQF-UHFFFAOYSA-N
    • DB-117103
    • 923562-84-9
    • SCHEMBL1266649
    • 3-(6-Bromo-pyridin-3-ylmethyl)-1H-pyrrolo[2,3-b]pyridine
    • Inchi: 1S/C13H10BrN3/c14-12-4-3-9(7-16-12)6-10-8-17-13-11(10)2-1-5-15-13/h1-5,7-8H,6H2,(H,15,17)
    • InChI Key: BVDRCTGOWORXQF-UHFFFAOYSA-N
    • SMILES: C12NC=C(CC3=CC=C(Br)N=C3)C1=CC=CN=2

Computed Properties

  • Exact Mass: 287.00581Da
  • Monoisotopic Mass: 287.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.6Ų
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